2-cyano-3-[1-(2-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enoic acid

Specification

• CAS No.: 736949-15-8
• Molecular Formula: C16H13FN2O2
• Molecular Weight: 284.28 g/mol
• IUPAC Name: 2-cyano-3-[1-(2-fluorophenyl)-2,5-dimethylpyrrol-3-yl]prop-2-enoic acid
• Standard InChI: InChI=1S/C16H13FN2O2/c1-10-7-12(8-13(9-18)16(20)21)11(2)19(10)15-6-4-3-5-14(15)17/h3-8H,1-2H3,(H,20,21)
• Standard InChI Key: GWHMXMMDGPZBAN-UHFFFAOYSA-N
• SMILES: CC1=CC(=C(N1C2=CC=CC=C2F)C)C=C(C#N)C(=O)O
• Canonical SMILES: CC1=CC(=C(N1C2=CC=CC=C2F)C)C=C(C#N)C(=O)O

Introduction

2-Cyano-3-[1-(2-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enoic acid is a synthetic organic compound that has garnered attention in various scientific fields, particularly in medicinal chemistry and material science. This compound is characterized by its unique structure, which incorporates a pyrrole ring substituted with a fluorophenyl group and a cyanoacrylic acid moiety.

Molecular Formula and Weight

The molecular formula of 2-cyano-3-[1-(2-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enoic acid is not explicitly provided in the available sources, but it is similar to related compounds with a general structure involving a pyrrole ring and acrylic acid moiety. The molecular weight can be estimated based on similar compounds, typically in the range of 300-400 g/mol.

Synonyms and Identifiers

• CAS Number: 736949-15-8.

• Ref. Number: 3D-LEB94915.

Synthesis and Reactions

The synthesis of 2-cyano-3-[1-(2-fluorophenyl)-2,5-dimethyl-1H-pyrrol-3-yl]prop-2-enoic acid typically involves chemical reactions between pyrrole derivatives and cyanoacrylic acids. These reactions are often carried out under controlled conditions (temperature, solvent choice) to optimize yield and purity. Analytical techniques such as thin-layer chromatography and nuclear magnetic resonance spectroscopy are employed to monitor the progress of the reactions.

Medicinal Chemistry

The compound's structural features, including the presence of a cyano group and an acrylic acid moiety, suggest potential pharmacological effects. Experimental studies are needed to elucidate the exact mechanisms and affinities for biological targets.

Material Science

The unique structure of this compound may also find applications in material science, particularly in the development of new materials with specific optical or electrical properties.

Physical and Chemical Data

Property	Description
Molecular Formula	Not explicitly provided, but similar to related compounds.
Molecular Weight	Estimated based on similar compounds, typically in the range of 300-400 g/mol.
CAS Number	736949-15-8.
Synthesis	Involves reactions between pyrrole derivatives and cyanoacrylic acids.
Applications	Potential uses in pharmaceuticals and material science.